1-(3-fluorobenzoyl)-N-(3-methoxybenzyl)-3-methylpiperidine-3-carboxamide

• IUPAC Name: 3-[4-(2-chlorophenyl)piperazin-1-yl]sulfonyl-N-[(2-fluorophenyl)methyl]-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C22H23ClFN5O3S/c1-27-15-17(21(30)25-14-16-6-2-4-8-19(16)24)22(26-27)33(31,32)29-12-10-28(11-13-29)20-9-5-3-7-18(20)23/h2-9,15H,10-14H2,1H3,(H,25,30)
• InChI Key: CBERTJNLJWWPRT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3Cl)C(=O)NCC4=CC=CC=C4F
• Molecular Formula: C22H23ClFN5O3S
• Molecular Weight: 492.0 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would consist of a piperidine ring substituted with a 3-fluorobenzoyl group, a 3-methoxybenzyl group, and a carboxamide group. The presence of these functional groups would likely impart certain chemical properties to the compound, such as polarity and potential for hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the fluorine atom might increase the compound’s stability and affect its reactivity.

Scientific Research Applications

Applications in Environmental Sciences

Research on parabens, which are esters of para-hydroxybenzoic acid and share a related benzoic acid derivative structure with the compound , has highlighted their occurrence, fate, and behavior in aquatic environments. Parabens are used as preservatives in various products and have been studied for their environmental impact due to their ubiquity and persistence in water bodies. Such studies could inform potential environmental monitoring or remediation efforts involving similar compounds (Haman, Dauchy, Rosin, & Munoz, 2015).

Chemical Synthesis and Industrial Applications

The synthesis and modification of chemical structures for industrial applications, such as the creation of fluorinated alternatives to long-chain perfluoroalkyl substances, provide insight into chemical engineering and environmental safety considerations. Research in this area focuses on developing safer, more sustainable chemicals for various uses, including surface treatments and fire-fighting foams (Wang, Cousins, Scheringer, & Hungerbühler, 2013).

Analytical and Biochemical Applications

The study of enzyme mechanisms and the influence of chemical compounds on biological systems is another area where such a compound might find application. For example, the role of para-hydroxybenzoate hydroxylase in catalyzing reactions within a single polypeptide through conformational rearrangements demonstrates the importance of understanding chemical interactions at the molecular level for biochemical and pharmaceutical applications (Entsch, Cole, & Ballou, 2005).

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, many organic compounds are flammable, and compounds containing a benzoyl chloride group can be corrosive.